Cas no 2229465-66-9 (3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid)

• Product Name: 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid
• CAS No: 2229465-66-9
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 6615848
• PubChem ID: 165765084
• Update Time: 2025-10-29

3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid
• 2229465-66-9
• EN300-2007433

• Inchi： 1S/C11H11ClF2O2/c1-10(2,11(13,14)9(15)16)7-3-5-8(12)6-4-7/h3-6H,1-2H3,(H,15,16)
• InChI Key： YIYJDRLOAWDHGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 248.0415636g/mol
• Monoisotopic Mass: 248.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid

Comprehensive Analysis of 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid (CAS No. 2229465-66-9)

3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid (CAS No. 2229465-66-9) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 4-chlorophenyl group and difluoro-methyl substitution, contribute to its bioactivity and stability. Researchers are increasingly interested in this compound due to its role as a key intermediate in synthesizing bioactive molecules, particularly in the development of novel enzyme inhibitors and metabolite modulators.

The growing demand for fluorinated compounds in drug discovery has placed 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid under the spotlight. Fluorination enhances metabolic stability and bioavailability, addressing common challenges in modern therapeutics. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This aligns with trending searches like "fluorine in drug design" and "GPCR modulators 2024," reflecting industry interest.

From a synthetic chemistry perspective, the CAS No. 2229465-66-9 compound exemplifies advances in stereoselective fluorination techniques. Its chiral center at the 3-position raises questions about enantiopure synthesis—a frequent query in academic forums. Analytical methods such as HPLC-MS and 19F-NMR are critical for characterizing this molecule, topics often searched alongside "fluorine NMR interpretation."

Environmental considerations also surround difluoro-containing compounds. While not classified as hazardous, its chlorophenyl moiety warrants biodegradability studies—a concern echoed in searches like "green chemistry fluorinated molecules." Regulatory agencies emphasize sustainable synthesis routes, making this compound a case study for eco-friendly halogenation protocols.

In material science, derivatives of 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid show promise in liquid crystal formulations. The interplay between its lipophilic (chlorophenyl) and polar (carboxylic acid) groups enables tunable mesophase behavior. This connects to trending keywords like "smart materials 2024" and "fluorinated LCs," highlighting cross-disciplinary relevance.

Patent landscapes reveal increasing filings involving CAS 2229465-66-9, particularly for crop protection agents. Its structural motifs appear in next-generation herbicide safeners, addressing searches such as "low-toxicity agrochemicals." The methyl-difluoro unit’s role in minimizing soil persistence resonates with environmental fate discussions.

Analytical challenges include distinguishing this compound from its regioisomers—a pain point reflected in queries like "differentiating fluorinated acids by IR." Computational chemistry (DFT calculations) aids in predicting its spectroscopic fingerprints, merging experimental and theoretical approaches sought after in cheminformatics communities.

Storage and handling of 3-(4-chlorophenyl)-2,2-difluoro-3-methylbutanoic acid require standard organic compound protocols, though its carboxylic acid group necessitates moisture control. This practical aspect links to lab-management searches like "storing air-sensitive acids," enhancing the article’s utility for industrial readers.

Future research directions may explore its prodrug potential, leveraging the acid functionality for ester-based delivery systems—an area gaining traction in formulation science. Such applications align with emerging keywords like "targeted prodrug design," positioning this compound at the intersection of chemistry and drug delivery innovation.